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Compound of Interest

Compound Name:
1-(2,4,6-Trifluorophenyl)propan-1-

one

Cat. No.: B1303398 Get Quote

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive searches for "1-(2,4,6-Trifluorophenyl)propan-1-one" did not yield a

specific CAS number or detailed experimental data in publicly accessible scientific literature

and chemical databases. This suggests that this particular compound may not be well-

characterized or widely reported.

This guide therefore focuses on a structurally similar compound, 1-(2,4,6-

Trichlorophenyl)propan-2-one, for which a detailed synthesis protocol is available. Additionally,

this paper provides information on other trifluorinated isomers of phenylpropanone to offer a

broader context for researchers in this field.

Section 1: Profile of 1-(2,4,6-
Trichlorophenyl)propan-2-one
This section details the physicochemical properties and a known synthesis protocol for 1-

(2,4,6-Trichlorophenyl)propan-2-one.

Physicochemical Data
A summary of the key quantitative data for 1-(2,4,6-Trichlorophenyl)propan-2-one is presented

in the table below.
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Property Value Reference

CAS Number 1228284-86-3 [1][2][3][4]

Molecular Formula C₉H₇Cl₃O [2][3]

Molecular Weight 237.5 g/mol [1][3]

Purity Typically ≥95% [1][3]

Monoisotopic Mass 235.95625 Da [5]

Experimental Protocol: Synthesis of 1-(2,4,6-
Trichlorophenyl)propan-2-one
The following protocol describes the synthesis of 1-(2,4,6-trichlorophenyl)propan-2-one from 1-

(4-chlorophenyl)acetone-2.[2]

Materials:

1-(4-chlorophenyl)acetone-2 (16.8 g, 0.1 mol)

Carbon tetrachloride (100 ml)

N-chlorosuccinimide (29.4 g, 0.22 mol)

Water

Anhydrous magnesium sulfate

Methanol

Equipment:

250 mL four-neck reaction flask

Stirrer

Thermometer
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Condenser

Heating mantle

Separatory funnel

Rotary evaporator

Recrystallization apparatus

Procedure:

To a 250 mL four-neck reaction flask equipped with a stirrer, thermometer, and condenser,

add 16.8 g (0.1 mol) of 1-(4-chlorophenyl)acetone-2 and 100 ml of carbon tetrachloride.

Heat the mixture to 50-60 °C.

Add 29.4 g (0.22 mol) of N-chlorosuccinimide in portions.

After the addition is complete, continue the reaction for 5 hours at 50-60 °C.

After cooling, add 100 g of water to the reaction mixture.

Separate the organic layer. The aqueous layer is extracted with carbon tetrachloride.

Combine the organic phases, wash with water, and dry over anhydrous magnesium sulfate.

Concentrate the solution to obtain the solid product.

Recrystallize the obtained solid from a 1:1 methanol solution to yield a brownish-yellow solid

(21.3 g, 90% yield).[2]
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Synthesis workflow for 1-(2,4,6-Trichlorophenyl)propan-2-one.
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Section 2: Related Trifluorophenyl Propanone
Isomers
While data for the specifically requested compound is unavailable, several trifluorinated

isomers are documented and commercially available. These may serve as alternative starting

materials or reference compounds for researchers.

Compound Name CAS Number Molecular Formula Molecular Weight

1-(2,3,6-

Trifluorophenyl)propa

n-2-one

1305324-34-8 C₉H₇F₃O 188.15 g/mol

1-(2,4,5-

Trifluorophenyl)propa

n-2-one

1305324-02-0 C₉H₇F₃O 188.15 g/mol

Section 3: Conceptual Synthetic Pathway
A plausible synthetic route for the target molecule "1-(2,4,6-Trifluorophenyl)propan-1-one"

would be a Friedel-Crafts acylation of 1,3,5-trifluorobenzene with propanoyl chloride. This

reaction is a fundamental method for the synthesis of aryl ketones.

General Principles of Friedel-Crafts Acylation
Friedel-Crafts acylation involves the reaction of an aromatic ring with an acylating agent,

typically an acyl halide or anhydride, in the presence of a Lewis acid catalyst. The Lewis acid

activates the acylating agent, making it a more potent electrophile for the aromatic substitution

reaction.
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Reaction Mixture
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(e.g., AlCl₃)

Catalyzes

Electrophilic Aromatic Substitution

Work-up and Purification

1-(2,4,6-Trifluorophenyl)propan-1-one
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Conceptual workflow for Friedel-Crafts acylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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